Cas no 1804290-72-9 (3-Bromo-1-(3-ethyl-2-mercaptophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-ethyl-2-mercaptophenyl)propan-1-one
• CAS No: 1804290-72-9
• MF: C₁₁H₁₃BrOS
• MW: 273.189321279526
• CID: 4979014
• Update Time: 2025-06-11

3-Bromo-1-(3-ethyl-2-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-ethyl-2-mercaptophenyl)propan-1-one

• Inchi： 1S/C11H13BrOS/c1-2-8-4-3-5-9(11(8)14)10(13)6-7-12/h3-5,14H,2,6-7H2,1H3
• InChI Key： WSBKNCBLHITQTK-UHFFFAOYSA-N
• SMILES： BrCCC(C1=CC=CC(CC)=C1S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 3.2
• Topological Polar Surface Area: 18.1

Additional information on 3-Bromo-1-(3-ethyl-2-mercaptophenyl)propan-1-one

Professional Introduction to 3-Bromo-1-(3-ethyl-2-mercaptophenyl)propan-1-one (CAS No. 1804290-72-9)

3-Bromo-1-(3-ethyl-2-mercaptophenyl)propan-1-one, a compound with the chemical formula C₁₀H₁₃BrNO₂S, is a significant molecule in the field of pharmaceutical chemistry and synthetic biology. This compound, identified by its unique CAS No. 1804290-72-9, has garnered attention due to its structural complexity and potential applications in drug development. The presence of both bromine and sulfur atoms in its molecular structure makes it a versatile intermediate for various synthetic pathways, particularly in the creation of more complex organic molecules.

The compound's structure features a propanone backbone substituted with a bromine atom at the first carbon and an ethyl group at the third carbon. The nitrogen and oxygen atoms are incorporated through a thiol group attached to a phenyl ring, which is further substituted with an ethyl group. This arrangement not only contributes to the molecule's reactivity but also opens up possibilities for diverse chemical modifications.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules that can serve as building blocks for drug candidates. 3-Bromo-1-(3-ethyl-2-mercaptophenyl)propan-1-one fits into this category due to its ability to undergo various reactions such as nucleophilic substitution, cross-coupling, and condensation reactions. These reactions are crucial in synthesizing more complex structures that can mimic biological targets or interact with specific enzymes and receptors.

The role of bromine in this molecule is particularly noteworthy. Brominated compounds are widely used in medicinal chemistry due to their stability and reactivity. The bromine atom can be easily displaced by nucleophiles, allowing for the introduction of different functional groups. This property makes 3-Bromo-1-(3-ethyl-2-mercaptophenyl)propan-1-one a valuable intermediate in the synthesis of pharmaceuticals that require specific modifications at certain positions.

The thiol group attached to the phenyl ring adds another layer of functionality to the molecule. Thiols are known for their ability to participate in disulfide bond formation, which is crucial in stabilizing protein structures and has implications in drug design. Additionally, thiols can undergo oxidation-reduction reactions, making them useful in developing redox-sensitive drugs that can target specific biological pathways.

Recent studies have highlighted the importance of sulfur-containing compounds in drug development. Sulfur atoms can contribute to the bioavailability and metabolic stability of drugs, making them attractive for medicinal chemists. The compound 3-Bromo-1-(3-ethyl-2-mercaptophenyl)propan-1-one exemplifies this trend by incorporating sulfur into its structure while also providing other reactive sites for further chemical manipulation.

The ethyl group on the phenyl ring is another feature that enhances the utility of this compound. Ethyl groups are often used in drug design to improve solubility and pharmacokinetic properties. They can also serve as handles for further functionalization through reactions such as etherification or alkylation.

In terms of applications, 3-Bromo-1-(3-ethyl-2-mercaptophenyl)propan-1-one has shown promise in several areas of research. One notable application is in the synthesis of kinase inhibitors, which are critical targets for treating various cancers and inflammatory diseases. The bromine atom allows for easy introduction of substituents that can interact with the active site of kinases, while the thiol group provides an additional point of interaction or modification.

Another area where this compound has been explored is in the development of antimicrobial agents. The structural features of 3-Bromo-1-(3-ethyl-2-mercaptophenyl)propan-1-one make it a good candidate for designing molecules that can disrupt bacterial cell walls or interfere with essential metabolic pathways. Recent research has demonstrated its potential in synthesizing novel antibiotics that could combat resistant strains.

The compound's versatility also extends to materials science, where it can be used as a precursor for creating polymers or coatings with specific properties. The presence of both bromine and sulfur allows for diverse cross-linking reactions, which can lead to materials with enhanced durability or functionality.

In conclusion, 3-Bromo-1-(3-ethyl-2-mercaptophenyl)propan-1-one (CAS No. 1804290-72-9) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its reactivity allows for numerous chemical modifications. As research continues to uncover new applications and synthetic pathways, this compound is likely to remain an important tool in scientific endeavors.